Cas no 5349-28-0 (Acetic acid,2-thiocyanato-, ethyl ester)

• Product Name: Acetic acid,2-thiocyanato-, ethyl ester
• CAS No: 5349-28-0
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• MDL: MFCD00101190
• CID: 372303
• PubChem ID: 21446
• Update Time: 2025-08-03

Acetic acid,2-thiocyanato-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-thiocyanato-, ethyl ester
• ETHYL 2-THIOCYANATOACETATE
• BRN 1761202
• Ethyl thiocyanatoacetate
• Ethyl thiocyanoacetate
• REE (acetate)
• Rhodanessigsaeure-aethylester
• S-Cyan-thioglykolsaeure-aethylester
• thiocyanato-acetic acid ethyl ester
• Thiocyanatoacetic acid ethyl ester
• Thiocyanato-essigsaeure-aethylester
• Thiocyano-essigsaeure-aethyl-ester
• Thiocyano-essigsaeure-aethyl-ester [German]
• ETHYL2-THIOCYANATOACETATE
• SCHEMBL4867420
• 4-03-00-00618 (Beilstein Handbook Reference)
• WLN: NCS1VO2
• 5349-28-0
• NSC-1202
• ethyl thiocyano-acetate
• ZRJIGKLTDLURBD-UHFFFAOYSA-N
• NSC1202
• ACETIC ACID, THIOCYANATO-, ETHYL ESTER
• DTXSID80201674

• MDL： MFCD00101190
• Inchi： 1S/C5H7NO2S/c1-2-8-5(7)3-9-4-6/h2-3H2,1H3
• InChI Key： ZRJIGKLTDLURBD-UHFFFAOYSA-N
• SMILES： S(C#N)CC(=O)OCC

Computed Properties

• Exact Mass: 238.12054
• Monoisotopic Mass: 145.019749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.252 (estimate)
• Boiling Point: 122 °C
• Flash Point: 89.4°C
• Refractive Index: 1.5216 (estimate)
• PSA: 63.6
• LogP: 0.76378

Acetic acid,2-thiocyanato-, ethyl ester Security Information

• Storage Condition：The warehouse is ventilated and dried at low temperature, and stored and transported separately from food raw materials

Additional information on Acetic acid,2-thiocyanato-, ethyl ester

Acetic Acid, 2-Thiocyanato-, Ethyl Ester (CAS No. 5349-28-0): A Comprehensive Overview

Acetic acid, 2-thiocyanato-, ethyl ester, also known by its CAS number 5349-28-0, is a chemical compound with the molecular formula C₆H₁₁NO₂S. This compound is a derivative of acetic acid, where the hydroxyl group (-OH) at the second position is replaced by a thiocyanate group (-SCN), and the carboxylic acid group (-COOH) is esterified with an ethyl group (-OEt). The structure of this compound can be represented as CH₃-C(SCN)-OEt. This compound has been studied for its unique chemical properties and potential applications in various fields.

The synthesis of acetic acid, 2-thiocyanato-, ethyl ester typically involves the reaction of acetic acid derivatives with thiocyanate sources. Recent studies have explored the use of this compound in organic synthesis, particularly in the preparation of thiocyanate-containing molecules. For instance, researchers have utilized this compound as a precursor in the synthesis of bioactive compounds and materials with tailored properties.

In terms of physical properties, CAS No. 5349-28-0 is a stable compound under normal conditions. It has a melting point of approximately -60°C and a boiling point around 115°C at standard pressure. The compound is slightly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and diethyl ether. These properties make it suitable for use in various organic reactions where solubility and stability are critical factors.

The chemical reactivity of acetic acid, 2-thiocyanato-, ethyl ester is primarily governed by the presence of the thiocyanate group. Thiocyanate groups are known to participate in nucleophilic substitution reactions, making this compound a valuable reagent in organic synthesis. Recent research has focused on its role as a nucleophile in the formation of sulfur-containing compounds, such as thiols and thioethers. Additionally, studies have explored its potential as a building block for the synthesis of pharmaceutical agents and agrochemicals.

In terms of applications, CAS No. 5349-28-0 has found utility in the field of material science. For example, it has been used as a precursor for the synthesis of thiocyanate-based polymers and coatings with enhanced thermal stability and mechanical properties. Furthermore, this compound has been investigated for its potential use in catalysis, where it serves as a ligand or co-catalyst in transition metal-catalyzed reactions.

The environmental impact and toxicity profile of acetic acid, 2-thiocyanato-, ethyl ester have also been subjects of recent research. Studies indicate that this compound exhibits low acute toxicity when exposed to aquatic organisms under standard testing conditions. However, further research is needed to fully understand its long-term environmental effects and biodegradation pathways.

In conclusion, acetic acid, 2-thiocyanato-, ethyl ester (CAS No. 5349-28-0) is a versatile chemical compound with promising applications in organic synthesis, material science, and catalysis. Its unique chemical properties and reactivity make it an attractive candidate for further exploration in both academic and industrial settings. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in the development of novel materials and technologies.